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Compound of Interest

Compound Name:
N-(2,2-

dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079 Get Quote

An extensive review of scientific literature and patent databases reveals that N-(2,2-
dimethoxyethyl)cyclohexanamine is a commercially available chemical compound with a

notable absence of published research into its discovery, history, and biological activity. This

technical guide addresses the current state of knowledge, or lack thereof, and outlines the

compound's basic chemical properties based on available data.

While the user's request was for an in-depth technical guide on the discovery and history of N-
(2,2-dimethoxyethyl)cyclohexanamine, a comprehensive search of public domain

information, including scientific databases and patent archives, yielded no specific research

papers, patents, or historical documents pertaining to this molecule's development or

application. Chemical supplier databases confirm its existence and commercial availability,

primarily as a building block for organic synthesis. One source explicitly states that there is "no

mention of its utilization in scientific research"[1].

This lack of information prevents the creation of a detailed guide on its pharmacology,

mechanism of action, or clinical development as requested. There is no quantitative data,

experimental protocols, or signaling pathways to report.

Chemical and Physical Properties
What is known about N-(2,2-dimethoxyethyl)cyclohexanamine is its basic chemical identity.

This information is summarized in the table below.
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Property Value Source

CAS Number 99863-45-3 [2][3][4][5]

Molecular Formula C10H21NO2 [3]

Molecular Weight 187.28 g/mol [3]

IUPAC Name

N-(2,2-

dimethoxyethyl)cyclohexanami

ne

[3]

Synonyms

Cyclohexyl-(2,2-dimethoxy-

ethyl)-amine, N-(2,2-

Dimethoxyethyl)cyclohexylami

ne

[3]

The hydrochloride salt of this compound is also documented with the CAS number 97552-62-0

and a molecular formula of C10H22ClNO2[6].

Potential Areas of Interest: A Speculative Outlook
Given the chemical structure of N-(2,2-dimethoxyethyl)cyclohexanamine, which features a

cyclohexylamine moiety and a protected aldehyde (the dimethoxyethyl group), it is possible to

speculate on its potential, though unproven, utility in several areas of chemical and

pharmaceutical research.

Organic Synthesis: The primary amine offers a reactive site for a variety of chemical

transformations, such as N-alkylation, acylation, and condensation reactions. The acetal

group can be hydrolyzed under acidic conditions to reveal a reactive aldehyde, making the

compound a potential precursor for the synthesis of more complex molecules. A logical

workflow for its use in synthesis is depicted below.
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Caption: Potential synthetic utility of N-(2,2-dimethoxyethyl)cyclohexanamine.

Medicinal Chemistry: The cyclohexylamine scaffold is present in a number of biologically

active compounds. Derivatives of cyclohexylamine have been investigated for various

therapeutic applications. For instance, some cyclohexylamine derivatives have been

explored for their potential as acetylcholinesterase inhibitors and for their antimicrobial and

antiproliferative activities. It is conceivable that N-(2,2-dimethoxyethyl)cyclohexanamine
could serve as a starting material for the synthesis of novel drug candidates.

Conclusion
In conclusion, N-(2,2-dimethoxyethyl)cyclohexanamine remains a chemical entity with no

documented history of discovery or scientific investigation in the public domain. Its availability

from chemical suppliers suggests a role as a synthetic intermediate. While its structural

features hint at potential applications in organic synthesis and medicinal chemistry, any such

applications are purely speculative at this time. This report underscores the vast number of

chemical structures that exist but have not yet been subjected to systematic scientific inquiry.

For researchers and drug development professionals, this compound represents a blank slate,

an opportunity for novel exploration, should a synthetic or biological rationale emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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